Cas no 845616-55-9 (4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 845616-55-9
• MF: C₉H₁₁F₃N₄
• MW: 232.205651521683
• MDL: MFCD11109804
• CID: 838767
• PubChem ID: 52987742
• Update Time: 2025-11-02

4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-Piperazinyl)-6-(trifluoromethyl)pyrimidine
• 4-piperazin-1-yl-6-(trifluoromethyl)pyrimidine
• 4-(1-Piperazinyl)-6-(trifluoromethyl)pyrimidine (ACI)
• 4-(Piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• 4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• MDL： MFCD11109804
• Inchi： 1S/C9H11F3N4/c10-9(11,12)7-5-8(15-6-14-7)16-3-1-13-2-4-16/h5-6,13H,1-4H2
• InChI Key： QDKHOCPDMXKZCN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N2CCNCC2)N=CN=1)(F)F

Computed Properties

• Exact Mass: 232.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Boiling Point: 340.2±42.0°C at 760 mmHg
• PSA: 41.05000
• LogP: 1.29880

4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 845616-55-9)

4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 845616-55-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a pyrimidine core substituted with a piperazine moiety and a trifluoromethyl group, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes contribute to its potential in modulating biological targets, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine is driven by its relevance in addressing modern challenges such as drug resistance and precision medicine. Researchers are actively exploring its role in designing next-generation therapeutics, especially in oncology and infectious diseases. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, key factors in optimizing drug candidates. Additionally, its piperazine ring offers flexibility in molecular interactions, enabling tailored modifications for specific applications.

From an industrial perspective, CAS No. 845616-55-9 is valued for its synthetic utility. It serves as a building block for high-value intermediates in organic chemistry, particularly in the synthesis of fluorinated compounds. Fluorinated pyrimidines, like this one, are pivotal in developing agrochemicals with improved efficacy and environmental profiles. The compound's stability under various conditions also makes it suitable for scalable production, aligning with the demand for sustainable and cost-effective chemical processes.

Recent advancements in AI-driven drug discovery have further highlighted the importance of 4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine. Computational models predict its potential interactions with proteins involved in cell signaling pathways, accelerating the identification of novel therapeutic candidates. This synergy between experimental and in silico approaches underscores the compound's role in modern medicinal chemistry. Moreover, its application in covalent inhibitor design is being investigated, offering new avenues for targeting previously undruggable proteins.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 845616-55-9. As industries prioritize green chemistry, the compound's synthetic routes are being optimized to minimize waste and energy consumption. Researchers are evaluating its biodegradability and ecotoxicological profile to ensure compliance with global safety standards. These efforts align with the broader goal of developing sustainable chemical solutions without compromising performance.

In summary, 4-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 845616-55-9) represents a convergence of innovation and practicality in chemical research. Its multifaceted applications—from pharmaceutical development to agrochemical innovation—make it a compound of enduring relevance. As scientific and industrial communities continue to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.